Cas no 53580-62-4 (3-(2-Hydroxyphenyl)propionaldehyde)

• Product Name: 3-(2-Hydroxyphenyl)propionaldehyde
• CAS No: 53580-62-4
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 832748
• PubChem ID: 10419351
• Update Time: 2026-04-29

3-(2-Hydroxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyphenyl)propanal
• 3-(2-HYDROXY-PHENYL)-PROPIONALDEHYDE
• BENZENEPROPANAL, 2-HYDROXY-
• 3-(2-Hydroxyphenyl)propionaldehyde

• Inchi： InChI=1S/C9H10O2/c10-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6-7,11H,3,5H2
• InChI Key： GVJHMXWXZBNGRQ-UHFFFAOYSA-N
• SMILES： O=CCCC1=CC=CC=C1O

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 261.81°C at 760 mmHg
• PSA: 37.30000
• LogP: 1.52370

3-(2-Hydroxyphenyl)propionaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD252685)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-(2-Hydroxyphenyl)propionaldehyde

3-(2-Hydroxyphenyl)propionaldehyde: A Comprehensive Overview

3-(2-Hydroxyphenyl)propionaldehyde, also known by its CAS number 53580-62-4, is a compound of significant interest in various fields, including organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group attached to a phenyl ring and an aldehyde functional group. The combination of these groups imparts versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-(2-Hydroxyphenyl)propionaldehyde has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These developments are crucial for scaling up production to meet the growing demand in pharmaceutical and chemical industries.

In terms of chemical properties, 3-(2-Hydroxyphenyl)propionaldehyde exhibits interesting reactivity due to its functional groups. The aldehyde group is highly reactive, making it susceptible to nucleophilic addition reactions. This property has been exploited in the synthesis of various derivatives, including those with potential pharmacological activities. Recent studies have highlighted its role as a precursor in the development of bioactive compounds, such as antioxidants and anti-inflammatory agents.

The biological activity of 3-(2-Hydroxyphenyl)propionaldehyde has been a focal point of recent research. Studies have demonstrated its potential as an antioxidant, which is attributed to the electron-donating effects of the hydroxyl group on the phenyl ring. This property makes it a promising candidate for applications in food preservation and cosmetic products. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting potential therapeutic uses.

In the field of materials science, 3-(2-Hydroxyphenyl)propionaldehyde has shown promise as a building block for advanced materials. Its ability to form stable cross-links through condensation reactions has led to its use in the development of high-performance polymers and coatings. Recent breakthroughs in polymer chemistry have further enhanced its utility in creating materials with tailored mechanical and thermal properties.

The environmental impact of 3-(2-Hydroxyphenyl)propionaldehyde is another area of growing interest. Researchers are investigating its biodegradability and toxicity to ensure its safe use in industrial processes. Preliminary studies indicate that it degrades under specific environmental conditions, reducing potential risks to ecosystems. These findings are essential for developing sustainable practices in chemical manufacturing.

In conclusion, 3-(2-Hydroxyphenyl)propionaldehyde, with its CAS number 53580-62-4, is a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.